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Compound of Interest

Compound Name: Cbp-501

Cat. No.: B1668691 Get Quote

For researchers, scientists, and drug development professionals working with Cbp-501, a

peptide-based G2 checkpoint abrogator, ensuring safe handling and proper disposal is

paramount. While a specific Safety Data Sheet (SDS) for Cbp-501 is not publicly available, this

guide provides essential safety protocols and logistical plans based on the compound's nature

as a potent pharmaceutical agent and general laboratory safety standards.

Summary of Key Information
Due to the absence of a specific SDS, quantitative safety data such as occupational exposure

limits are not available. The following table summarizes the known information and highlights

where data is currently unavailable.
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Category Information Source/Comment

Chemical Identity

Cbp-501 is a peptide with the

amino acid sequence D-

Arginine, 4-benzoyl-D-

phenylalanyl-D-seryl-D-

tryptophyl-D-seryl-2,3,4,5,6-

pentafluoro-D-phenylalanyl-3-

cyclohexyl-D-alanyl-D-arginyl-

D-arginyl-D-arginyl-D-

glutaminyl-D-arginyl.[1] It is

often supplied as Cbp-501

acetate.[2][3]

This information is critical for

identification and sourcing.

Primary Hazards

As a potent biological agent,

Cbp-501 should be handled

with care to avoid inhalation,

ingestion, and direct skin or

eye contact. The specific

toxicology is not publicly

documented.

General precaution for

investigational new drugs.

Personal Protective Equipment

(PPE)

Standard laboratory PPE is

required, with enhanced

measures due to the

compound's potency.

See detailed operational plan

below.

Storage Conditions

Cbp-501 acetate is typically

stored as a powder. For long-

term storage, -80°C is

recommended for up to 2

years, and -20°C for up to 1

year. When in solvent, it

should be stored at -80°C for

up to 6 months or -20°C for up

to 1 month. It should be stored

sealed and away from

moisture.[2]

Adherence to these conditions

is crucial for maintaining

compound integrity.
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Occupational Exposure Limits Not established.

In the absence of specific

limits, exposure should be

minimized to the lowest

possible level.

Disposal

Dispose of as hazardous

chemical waste in accordance

with all local, state, and federal

regulations.

Do not dispose of down the

drain or in regular trash.

Operational Plan for Handling Cbp-501
This step-by-step guidance ensures a safe operational workflow from receiving to disposal.

1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including a lab coat, safety glasses, and nitrile gloves, before

opening the package.

Open the package in a designated area, preferably within a chemical fume hood or a

ventilated enclosure, to minimize exposure to any airborne powder.

Verify the contents against the shipping documents and check the container for any damage.

Log the compound into the laboratory's chemical inventory system.

2. Preparation and Use:

All handling of Cbp-501 powder, including weighing and reconstitution, must be conducted in

a certified chemical fume hood or a similar containment device to prevent inhalation of the

powder.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Double-gloving with nitrile gloves is recommended. Change gloves

immediately if contaminated.

Body Protection: A fully buttoned lab coat. Consider a disposable gown for procedures

with a higher risk of contamination.

Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-

approved respirator (e.g., N95 or higher) is mandatory.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling Cbp-501. Clean all

equipment thoroughly after use.

When preparing solutions, add the solvent to the powder slowly to avoid aerosolization.

3. Spill Management:

In case of a small spill of the powder, carefully cover it with a damp paper towel to avoid

raising dust. Gently wipe up the material and place it in a sealed container for hazardous

waste disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for hazardous waste disposal.

Decontaminate the spill area with an appropriate cleaning agent.

In case of a large spill, evacuate the area and follow the institution's emergency procedures.

4. Disposal Plan:

All waste materials contaminated with Cbp-501, including empty containers, used PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste.

Collect all solid and liquid waste in clearly labeled, sealed containers.

Follow your institution's specific guidelines for hazardous waste pickup and disposal. Do not

mix with other waste streams unless explicitly permitted.

Experimental Workflow and Safety Precautions
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The following diagram illustrates the logical workflow for handling Cbp-501, emphasizing the

integration of safety measures at each step.
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Click to download full resolution via product page

Cbp-501 Handling and Safety Workflow

This comprehensive approach to handling Cbp-501 is designed to minimize risk and ensure

the safety of all laboratory personnel. Adherence to these procedures is essential for building a

strong safety culture and protecting researchers from potential harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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